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Compound of Interest

Compound Name: Crotononitrile

Cat. No.: B1212536

For Immediate Release

This technical guide provides an in-depth overview of the commercial availability, suppliers, and
key technical data of Crotononitrile (CAS No: 4786-20-3), a versatile reagent in organic
synthesis and a subject of interest in toxicological studies. Aimed at researchers, scientists, and
drug development professionals, this document consolidates essential information to facilitate
procurement and application of this chemical compound.

Commercial Availability and Suppliers

Crotononitrile, also known as 2-butenenitrile, is commercially available from a range of
chemical suppliers, catering to both research and bulk quantity requirements. The compound is
typically offered as a mixture of (E) and (Z)-isomers, with the (E)-isomer being the major
component. High-purity grades are also available for applications demanding stringent quality
control.

Key suppliers for Crotononitrile include major international chemical companies as well as
specialized manufacturers. The following tables summarize the readily available commercial
offerings for Crotononitrile, providing a comparative overview of suppliers, purity levels, and
available quantities. Pricing information is subject to fluctuation and should be confirmed with
the respective suppliers.
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Table 1: Commercial Suppliers of Crotononitrile (Mixture of cis and trans isomers)

Inc.

Crotononitrile

. ] Available
Supplier Product Name CAS Number Purity .
Quantities
Crotononitrile,
5mL, 100 mL,
Sigma-Aldrich mixture of cis 4786-20-3 99%
500 mL[1][2]
and trans
Smolecule Crotononitrile 627-26-9 In Stock Varies
) Crotonitrile
Godavari _ _ _ HDPE Drums,
S (Mixture of Cis &  4786-20-3 Min 98.00%
Biorefineries Ltd. ISO tank][3]
Trans Isomer)
) Crotononitrile 1 kg and other
ChemicalBook 4786-20-3 97%-99.9% -
(pract) guantities[4]
BuyersGuideChe o ) )
Crotononitrile 4786-20-3 Varies Varies
m
trans-
) Crotononitrile )
TCI Chemicals ] 627-26-9 >75.0%(GC) Varies[5]
(contains ca.
20% cis- isomer)
Table 2: Commercial Suppliers of trans-Crotononitrile
Available
) ] Quantities &
Supplier Product Name  CAS Number Purity L.
Indicative
Pricing
1Kkg (
900), 20kg(900) , 20kg (
Synscale Tech trans- ) 8 g
627-26-9 98%

5300), 100 kg
(inquiry), 1 ton
(inquiry)[6]
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Technical Data and Safety Information

Crotononitrile is a clear, colorless to light yellow liquid with a pungent odor. It is a flammable
and toxic compound, and appropriate safety precautions must be observed during handling
and storage. For detailed safety information, always refer to the latest Safety Data Sheet (SDS)
provided by the supplier.

Table 3: Physicochemical Properties of Crotononitrile

Property Value Reference
Molecular Formula C4H5N [718]
Molecular Weight 67.09 g/mol [71[8]
Boiling Point 120-121 °C

Density 0.824 g/mL at 25 °C

Flash Point 16 °C [9]

Soluble in water (25 g/L at 25

Solubility °)

Safety Summary:

Crotononitrile is classified as a highly flammable liquid and vapor. It is harmful if swallowed,
causes skin and serious eye irritation.[5][9] Personal protective equipment (PPE), including
safety goggles, gloves, and a respirator, should be worn when handling this chemical. Work
should be conducted in a well-ventilated area, preferably a fume hood.

Applications in Organic Synthesis

Crotononitrile is a valuable building block in organic synthesis due to the presence of both a
reactive nitrile group and a carbon-carbon double bond. It participates in a variety of chemical
transformations to construct more complex molecules, particularly nitrogen-containing
heterocycles which are prevalent in pharmaceuticals and agrochemicals.

Baylis-Hillman Reaction
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The Baylis-Hillman reaction is a carbon-carbon bond-forming reaction between an aldehyde
and an activated alkene, catalyzed by a nucleophile such as a tertiary amine or phosphine.
Crotononitrile can serve as the activated alkene component in this reaction.

Experimental Protocol: Baylis-Hillman Reaction of Crotononitrile with Benzaldehyde

e Reactants: Crotononitrile, Benzaldehyde, 1,4-diazabicyclo[2.2.2]octane (DABCO) as a
catalyst.

e Procedure: To a stirred solution of benzaldehyde (1.0 equiv) and DABCO (0.1 equiv) in a
suitable solvent (e.g., THF or acetonitrile), crotononitrile (1.2 equiv) is added dropwise at
room temperature. The reaction mixture is stirred for a specified time (typically 24-48 hours)
and monitored by thin-layer chromatography (TLC).

e Work-up: Upon completion, the reaction is quenched with a saturated aqueous solution of
ammonium chloride. The aqueous layer is extracted with an organic solvent (e.g., ethyl
acetate). The combined organic layers are washed with brine, dried over anhydrous sodium
sulfate, filtered, and concentrated under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel to afford
the desired Baylis-Hillman adduct.

The workflow for a typical Baylis-Hillman reaction is illustrated below:

Click to download full resolution via product page

Baylis-Hillman Reaction Workflow

Biological Activity and Toxicological Profile
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Crotononitrile is recognized for its neurotoxic effects.[7] Studies have indicated that it can
cause injury to the skin, eyes, and respiratory tract upon exposure.[7] The toxicological
properties of crotononitrile are an active area of research, with studies suggesting a potential
link to the serotonergic system.

Neurotoxicity and the Serotonergic System

Research in animal models has shown that administration of crotononitrile can induce
behavioral abnormalities. These effects are thought to be mediated, at least in part, by an
enhancement of the serotonergic system. Studies have reported increased levels of serotonin
(5-HT) and its metabolite, 5-hydroxyindoleacetic acid (5-HIAA), in the brain following exposure
to crotononitrile. This suggests that crotononitrile may interfere with the normal regulation of
serotonin, a key neurotransmitter involved in mood, cognition, and motor function.

The proposed mechanism involves an increase in serotonin turnover, leading to an
overstimulation of serotonergic pathways. This can result in the observed behavioral changes.
The diagram below illustrates a simplified model of this proposed interaction.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1212536?utm_src=pdf-body
https://www.smolecule.com/products/s589143
https://www.smolecule.com/products/s589143
https://www.benchchem.com/product/b1212536?utm_src=pdf-body
https://www.benchchem.com/product/b1212536?utm_src=pdf-body
https://www.benchchem.com/product/b1212536?utm_src=pdf-body
https://www.benchchem.com/product/b1212536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Presynaptic Neuron

ropeenen

1
|
i
Tryptophan :
|
1
|
1

hydroxylase
Y
5-HTP Increased Serotonin
Turnover
//
e
//
e
7

ADC g “Increases

//
4
Serotonin (5-HT)

Vesicular Storage Increases

Reuptake (SERT)

MAO

Release

1

1
1
}
|
1
|

1

1

|

|

|

|

1

1

I

I

I

|

1

I

1

I

1

|
1
I

1
!

I
I
1
I
1
I
1
I
1
I
I
I
1
I
1
1
I
I

/

Serotonin (5-HT) 5-HIAA

_————————a

Postsynaptic Neuron

5-HT Receptor

Signal Transduction

Click to download full resolution via product page

Proposed Interaction of Crotononitrile with the Serotonergic System
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Conclusion

Crotononitrile is a readily available and versatile chemical intermediate with important
applications in organic synthesis. Its commercial availability from a range of suppliers provides
researchers with options for sourcing this reagent for their specific needs. A thorough
understanding of its technical data and safety information is crucial for its safe handling and
use. Further research into its biological activities, particularly its neurotoxic effects, will continue
to shed light on its mechanism of action and potential toxicological implications. This guide
serves as a foundational resource for professionals working with Crotononitrile, providing a
comprehensive overview of its commercial landscape and key technical aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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